Cas no 2172507-57-0 (2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol
• CAS No: 2172507-57-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6478705
• PubChem ID: 165599266
• Update Time: 2025-06-08

2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol
• 2-[4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl]-1-cyclopropylethan-1-ol
• EN300-1595677
• 2172507-57-0

• Inchi： 1S/C10H18N4O/c1-2-9-8(5-11)12-13-14(9)6-10(15)7-3-4-7/h7,10,15H,2-6,11H2,1H3
• InChI Key： ZBFWXDNWZJUJFL-UHFFFAOYSA-N
• SMILES： OC(CN1C(CC)=C(CN)N=N1)C1CC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol

Introduction to 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol (CAS No. 2172507-57-0)

2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol (CAS No. 2172507-57-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the aminomethyl and ethyl substituents, as well as the cyclopropyl and triazole moieties, contribute to its distinct chemical and biological properties.

The synthesis of 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol typically involves multi-step processes, leveraging advanced synthetic techniques such as click chemistry. The click reaction, specifically the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), is a powerful method for constructing 1,2,3-triazole rings with high efficiency and selectivity. This approach not only ensures the formation of the desired product but also allows for the introduction of various functional groups that can be further modified to enhance the compound's pharmacological profile.

In recent years, extensive research has been conducted to explore the biological activities of 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-yl-1-cyclopropylethan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The potential therapeutic applications of 2-4-(aminomethyl)-5-ethyl-1H-1,2,3-triazol-1-y\-l\-cyclopropylethan\-y\-l\-o\-l are not limited to anti-inflammatory and antioxidant effects. Research has also highlighted its antiviral properties against various pathogens. A study in Antiviral Research found that this compound exhibits significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral replication and inhibition of viral entry into host cells.

Beyond its direct biological activities, 2\-4\-(aminomethyl)\-\-\-\-\-\-\-\-\-\-\-\-\-\-\-\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\--\---y\-l\-cyclopropylethan\-y\-l\-o\-l has been explored as a scaffold for drug discovery. The flexible nature of its structure allows for the introduction of various substituents that can modulate its pharmacological properties. For example, modifications at the aminomethyl group have been shown to enhance solubility and bioavailability, while changes at the ethyl substituent can improve metabolic stability and reduce toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2\-4\-(aminomethyl)\-\-\-\-\-\-\-\-\-\---y\-l\-cyclopropylethan\-y\-l\-o\-l in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from phase I trials have indicated a favorable safety profile with minimal adverse effects. These findings are promising and suggest that further clinical development is warranted.

In conclusion, 2\-4\-(aminomethyl)\---y-l-cyclopropylethan-y-l-o-l (CAS No. 2172507‐57‐0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in areas such as inflammation, oxidative stress, and viral infections. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various medical conditions.